3-(4-Chlorophenyl)prop-2-yne-1-sulfonyl chloride

• Molecular Formula: C9H6Cl2O2S
• Molecular Weight: 249.11 g/mol
• IUPAC Name: 3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride
• InChI: InChI=1S/C9H6Cl2O2S/c10-9-5-3-8(4-6-9)2-1-7-14(11,12)13/h3-6H,7H2
• InChI Key: HZRZVTYXUAXMMF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#CCS(=O)(=O)Cl)Cl

Description

3-(4-Chlorophenyl)prop-2-yne-1-sulfonyl chloride is a sulfonyl chloride derivative featuring a 4-chlorophenyl group and a terminal alkyne moiety. Sulfonyl chlorides are highly reactive intermediates widely used in organic synthesis for introducing sulfonyl groups into target molecules, enabling applications in pharmaceuticals, agrochemicals, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Chlorophenyl)prop-2-yne-1-sulfonyl chloride typically involves the reaction of 4-chlorophenylacetylene with sulfonyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to facilitate the formation of the sulfonyl chloride group. The reaction is conducted at low temperatures to prevent decomposition and to ensure high yield .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and precise control of reaction parameters to ensure consistency and purity of the final product. The use of advanced purification techniques such as recrystallization and chromatography is common to achieve the desired quality .

Chemical Reactions Analysis

Types of Reactions

3-(4-Chlorophenyl)prop-2-yne-1-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the sulfonyl chloride group is replaced by other nucleophiles.

Addition Reactions: The alkyne group can undergo addition reactions with various reagents, leading to the formation of different products.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to yield different derivatives.

Common Reagents and Conditions

Nucleophiles: Common nucleophiles used in substitution reactions include amines, alcohols, and thiols.

Catalysts: Catalysts such as palladium or platinum are often used in addition reactions involving the alkyne group.

Oxidizing and Reducing Agents: Agents like potassium permanganate (oxidizing) and lithium aluminum hydride (reducing) are used to modify the compound.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield sulfonamide derivatives, while addition reactions with hydrogen can produce alkanes .

Scientific Research Applications

3-(4-Chlorophenyl)prop-2-yne-1-sulfonyl chloride has a wide range of applications in scientific research:

Organic Synthesis: It is used as an intermediate in the synthesis of various organic compounds.

Pharmaceuticals: The compound is explored for its potential use in drug development, particularly in the synthesis of sulfonamide-based drugs.

Material Science: It is used in the development of new materials with specific properties.

Biological Studies: The compound is studied for its potential biological activities and interactions with biomolecules.

Mechanism of Action

The mechanism of action of 3-(4-Chlorophenyl)prop-2-yne-1-sulfonyl chloride involves its reactivity with nucleophiles and electrophiles. The sulfonyl chloride group is highly reactive and can form covalent bonds with various nucleophiles, leading to the formation of new compounds. The alkyne group can participate in addition reactions, further expanding its reactivity profile .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride with five related compounds, focusing on structural features, synthetic pathways, and functional properties.

Structural and Functional Comparisons

Compound Name	Key Structural Features	Reactivity/Applications	Synthesis Highlights
3-(4-Chlorophenyl)prop-2-yne-1-sulfonyl chloride	Sulfonyl chloride, 4-ClPh, alkyne	High electrophilicity (untested)	Likely analogous to sulfonylation methods
4-Methylbenzene-1-sulfonyl chloride	Sulfonyl chloride, methylbenzene	Standard sulfonylation agent	Used to synthesize indole derivatives (e.g., compound 47, yield unspecified)
2-Chlorobenzoyl chloride	Benzoyl chloride, 2-Cl substituent	Acylation reactions	Reacts with aza-indoles (compounds 80–87)
(E)-1-(4-Chlorophenyl)-3-p-tolylprop-2-en-1-on (C1)	α,β-unsaturated ketone, 4-ClPh, p-tolyl	Cytotoxicity (tested via H-NMR)	Synthesized via condensation; structural data confirmed by NMR
3-(4-Chlorophenyl)bicyclic azetidin-2-one (3a)	β-lactam, 4-ClPh, bicyclic core	Cholesterol inhibition in lab animals	[2+2] cycloaddition of acid chloride with Schiff’s base

Key Observations

Reactivity Differences: Sulfonyl chlorides (e.g., 4-methylbenzene-1-sulfonyl chloride) are typically employed for sulfonylation under mild conditions, whereas benzoyl chlorides (e.g., 2-chlorobenzoyl chloride) require stronger bases for acylation . The alkyne group in the target compound may further activate the sulfonyl chloride moiety, though experimental confirmation is lacking.

Synthetic Methodologies :

• The synthesis of 3-(4-chlorophenyl)prop-2-yne-1-sulfonyl chloride is inferred to follow sulfonylation protocols similar to those used for compound 47 (4-methylbenzene-1-sulfonyl chloride + indole) .
• In contrast, β-lactam synthesis (compound 3a) requires ketene intermediates generated from acid chlorides under cryogenic conditions (-10°C), highlighting harsher requirements compared to sulfonyl chloride reactions .

Biological Activity: Cytotoxicity is observed in α,β-unsaturated ketones (e.g., compound C1) due to their electrophilic enone systems , whereas sulfonyl chlorides are primarily synthetic intermediates without reported bioactivity.

Biological Activity

3-(4-Chlorophenyl)prop-2-yne-1-sulfonyl chloride is a sulfonyl chloride compound that has garnered attention due to its diverse biological activities. This compound, often utilized in organic synthesis, serves as a precursor for various derivatives with potential therapeutic applications. The biological activities associated with this compound include antimicrobial, antiviral, and anticancer properties, making it a subject of interest in medicinal chemistry.

The molecular formula of 3-(4-Chlorophenyl)prop-2-yne-1-sulfonyl chloride is $C_9H_8ClO_2S$. It features a sulfonyl group attached to a propyne structure, which contributes to its reactivity and biological profile. The presence of the 4-chlorophenyl group enhances its lipophilicity and may influence its interaction with biological targets.

Synthesis and Derivatives

Various derivatives of 3-(4-Chlorophenyl)prop-2-yne-1-sulfonyl chloride have been synthesized to explore their biological activities. For instance, derivatives such as sulfonamide compounds have been shown to exhibit significant antimicrobial activity. The synthesis typically involves the reaction of the corresponding sulfonyl chloride with amines or other nucleophiles under controlled conditions .

Antimicrobial Activity

Research indicates that sulfonamide derivatives, including those derived from 3-(4-Chlorophenyl)prop-2-yne-1-sulfonyl chloride, exhibit notable antimicrobial properties. A study demonstrated that certain synthesized compounds displayed effective inhibition against various bacterial strains, with minimum inhibitory concentrations (MIC) ranging from 0.5 to 2 mg/mL .

Table 1: Antimicrobial Activity of Sulfonamide Derivatives

Compound	MIC (mg/mL)	Bacterial Strains Inhibited
7a	0.5	E. coli
7b	0.5	S. aureus
7c	1.0	K. pneumoniae
Ningnanmycin	0.5	Various

Antiviral Activity

Additionally, some derivatives have been evaluated for antiviral activity against tobacco mosaic virus (TMV). Compounds derived from the sulfonamide framework exhibited inhibition rates comparable to standard antiviral agents .

Table 2: Antiviral Activity Against TMV

Compound	Concentration (mg/mL)	Inhibition Rate (%)
7a	0.5	38.42
7b	0.5	42.00
Ningnanmycin	0.5	54.51

Anticancer Potential

The anticancer properties of compounds related to this sulfonamide class have also been investigated. Studies have shown that certain derivatives can induce apoptosis in cancer cells through various mechanisms, including the modulation of signaling pathways involved in cell survival and proliferation .

Case Studies

In a notable study, researchers synthesized a series of derivatives from the parent compound and evaluated their cytotoxic effects on cancer cell lines such as HeLa and MCF-7. The results indicated that specific modifications to the sulfonamide structure significantly enhanced cytotoxicity, with some compounds exhibiting IC50 values in the low micromolar range .

Table 3: Cytotoxicity of Derivatives on Cancer Cell Lines

Compound	IC50 (µM)	Cell Line
Derivative A	10	HeLa
Derivative B	15	MCF-7
Derivative C	25	A549